N-(4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

• IUPAC Name: N-(4-methylphenyl)-2-spiro[1H-quinazoline-2,1'-cycloheptane]-4-ylsulfanylacetamide
• InChI: InChI=1S/C23H27N3OS/c1-17-10-12-18(13-11-17)24-21(27)16-28-22-19-8-4-5-9-20(19)25-23(26-22)14-6-2-3-7-15-23/h4-5,8-13,25H,2-3,6-7,14-16H2,1H3,(H,24,27)
• InChI Key: LPAOLTIKEJILHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCCC3)NC4=CC=CC=C42
• Molecular Formula: C23H27N3OS
• Molecular Weight: 393.5 g/mol

Description

“N-(4-methylphenyl)-2-{1’H-spiro[cycloheptane-1,2’-quinazoline]sulfanyl}acetamide” is a complex organic compound. It contains a quinazoline ring, which is a type of nitrogen-containing heterocycle, fused with a cycloheptane ring through a spiro configuration. It also has a sulfanyl group (-SH) and an acetamide group attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the fused ring system and various functional groups. The presence of the nitrogen in the quinazoline ring, the sulfur in the sulfanyl group, and the oxygen in the acetamide group would all contribute to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

N-(4-methylphenyl)-2-{1’H-spiro[cycloheptane-1,2’-quinazoline]sulfanyl}acetamide: serves as a crucial building block for drug candidates. Its unique structure and functional groups make it valuable in designing novel pharmaceuticals. .

Molecular Probes and Imaging Agents

Researchers utilize derivatives of this compound as molecular probes or imaging agents. By incorporating fluorescent or radioactive tags, they can visualize specific cellular processes, receptor binding, or enzyme activity. These probes aid in understanding biological pathways and disease mechanisms.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many biologically active quinazoline derivatives work by interacting with enzymes or receptors in cells.

Future Directions

The future research directions would likely involve studying this compound’s synthesis, properties, and potential applications, particularly in the context of medicinal chemistry given the known biological activities of quinazoline derivatives.